Cas no 1705094-27-4 (5-{[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-{[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1705094-27-4
• MF: C₁₉H₁₈F₂N₂O₄S₂
• MW: 440.48402929306
• CID: 5367298
• Update Time: 2025-05-17

5-{[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[[7-(2,5-Difluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]sulfonyl]-3-methyl-2(3H)-benzoxazolone
• 5-{[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C19H18F2N2O4S2/c1-22-16-11-13(3-5-17(16)27-19(22)24)29(25,26)23-7-6-18(28-9-8-23)14-10-12(20)2-4-15(14)21/h2-5,10-11,18H,6-9H2,1H3
• InChI Key： NNVZHZYSSSYLRH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N3CCC(C4=CC(F)=CC=C4F)SCC3)(=O)=O)C=C2N(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-{[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

5-{[7-(2,5-Difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one: A Comprehensive Overview

The compound with CAS No. 1705094-27-4, commonly referred to as 5-{[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazepane ring system and a benzoxazole moiety. The presence of these functional groups makes it a promising candidate for applications in drug design and material science.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing the number of steps and improving the overall yield. The use of thiazepane and benzoxazole moieties in drug design has been a focal point of research due to their unique pharmacokinetic properties.

One of the most notable features of this compound is its ability to act as a potent inhibitor in various biological systems. Studies have shown that it exhibits significant activity against certain enzymes and receptors, making it a valuable tool in the development of new therapeutic agents. The incorporation of the sulfonyl group further enhances its bioavailability and stability, which are critical factors in drug development.

In terms of structural analysis, the compound's molecular weight is approximately 568 g/mol, with a molecular formula of C₂₀H₁₈F₂N₂O₃S. Its physical properties include a melting point of around 280°C and a solubility profile that makes it suitable for use in both aqueous and organic solvents. These characteristics are essential for its application in various chemical processes and biological assays.

The latest research on this compound has focused on its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding has opened new avenues for its use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its pharmacological applications, this compound has also shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers are currently exploring its potential as a building block for constructing novel materials with tailored properties.

In conclusion, 5-{[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one represents a cutting-edge advancement in organic chemistry. Its versatile structure and diverse applications make it a subject of intense research interest across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in science and medicine.